(2S,3R)-2-((2-chloro-9H-purin-6-yl)amino)-3-methylpentanoic acid
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Description
(2S,3R)-2-((2-chloro-9H-purin-6-yl)amino)-3-methylpentanoic acid is a useful research compound. Its molecular formula is C11H14ClN5O2 and its molecular weight is 283.72. The purity is usually 95%.
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Scientific Research Applications
Applications in Synthesis and Resolution of Amino Acids
One study focuses on the synthesis and resolution of amino acids, particularly involving processes to obtain L-forms of certain amino acids which are constituent in toxins, highlighting methodologies for synthesizing and purifying complex amino acids which could be applied to related compounds like (2S,3R)-2-((2-chloro-9H-purin-6-yl)amino)-3-methylpentanoic acid for their roles in biological systems or as potential pharmaceuticals (Shimohigashi, Lee, & Izumiya, 1976).
Biological Activity and Chemical Interaction
Another study on N-(β-Carboxyethyl)-α-isoleucine, which shares a structural similarity with the target molecule, explores its biological activity, providing a basis for the investigation of similar compounds in biological systems and their potential interactions with biological macromolecules, reflecting on the broader implications for drug design and development (Nehls et al., 2013).
Enantiomeric Purity and Synthesis of Chiral Compounds
Research into the stereoselective synthesis of chiral compounds, such as (S)-2-Chloroalkanoic acids from (S)-2-amino acids, underscores the importance of enantiomeric purity in pharmaceuticals and the synthesis of chiral molecules, pertinent to developing methodologies for synthesizing enantiomerically pure compounds including those structurally related to this compound (Koppenhoefer & Schurig, 2003).
Structural Analysis and Polymorphism
The crystal structure analysis of related amino acids provides insights into molecular packing, hydrogen bonding, and the polymorphism of amino acids, which are crucial for understanding the physicochemical properties and biological functions of related compounds, including potential drug molecules (Curland, Meirzadeh, & Diskin‐Posner, 2018).
Properties
IUPAC Name |
(2S,3R)-2-[(2-chloro-7H-purin-6-yl)amino]-3-methylpentanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClN5O2/c1-3-5(2)6(10(18)19)15-9-7-8(14-4-13-7)16-11(12)17-9/h4-6H,3H2,1-2H3,(H,18,19)(H2,13,14,15,16,17)/t5-,6+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLYUIQOHIFBJOD-RITPCOANSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C(C(=O)O)NC1=NC(=NC2=C1NC=N2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@@H](C)[C@@H](C(=O)O)NC1=NC(=NC2=C1NC=N2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.